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Compound of Interest

Compound Name: 1-Octen-3-one-d5
Cat. No.: B12368113
Get Quote
\ J

This guide provides critical safety and logistical information for handling 1-Octen-3-one-d5, a
deuterated ketone. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals by outlining proper handling, personal
protective equipment (PPE), and disposal protocols. While a specific Safety Data Sheet (SDS)
for 1-Octen-3-one-d5 is not readily available, the information presented is based on the
hazards associated with the parent compound, 1-Octen-3-one, and general practices for
handling volatile organic compounds and deuterated substances.

Hazard Identification and Physical Properties

1-Octen-3-one is a flammable liquid and vapor that can cause skin and serious eye irritation
and is harmful if swallowed[1][2]. The deuterated form is expected to have similar properties.
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Property Data (for 1-Octen-3-one)
Appearance Colorless to pale yellow liquid[3]
Odor Mushroom, earthy[3][4]

Boiling Point 174 °C/ 345.2 °F @ 760 mmHg
Flash Point 68 °C / 154.4 °F

Vapor Density 4.42

Flammable liquid and vapor, Harmful if
Hazards swallowed, Causes skin irritation, Causes

serious eye irritation

) ) Strong oxidizing agents, strong acids, strong
Incompatible Materials )
bases, and strong reducing agents

Operational Plan: Safe Handling Protocol

Adherence to a strict operational workflow is crucial to minimize exposure and mitigate risks. All
handling of 1-Octen-3-one-d5 should be performed in a well-ventilated area, preferably within
a certified chemical fume hood.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber). Double gloving is

recommended.

Ketones can degrade many
common glove materials; butyl
or thick nitrile gloves offer

superior protection.

Eye Protection

Tightly fitting safety goggles or

a face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.

Skin and Body Protection

Flame-retardant lab coat and

closed-toe shoes.

To protect against accidental
spills and potential

flammability.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

To minimize inhalation of

vapors.

Experimental Workflow

The following diagram outlines the procedural flow for the safe handling of 1-Octen-3-one-d5.
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Caption: Workflow for the safe handling and disposal of 1-Octen-3-one-d5.
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Disposal Plan

Proper disposal of 1-Octen-3-one-d5 and any contaminated materials is critical to ensure

environmental protection and regulatory compliance.

Waste Segregation and Labeling

Waste Collection: All waste contaminated with 1-Octen-3-one-d5, including unused product,
contaminated consumables (e.g., pipette tips, gloves), and rinse water, must be collected in
a designated, properly sealed, and chemically compatible hazardous waste container. Do not
mix with other waste streams unless explicitly permitted by your institution's environmental
health and safety (EHS) office.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "1-Octen-3-one-d5".

Storage and Final Disposal

Temporary Storage: Store the sealed hazardous waste container in a cool, dry, and well-
ventilated secondary containment area, away from incompatible materials.

Final Disposal: The disposal of 1-Octen-3-one-d5 must be conducted through a licensed
hazardous waste disposal company. Follow all local, state, and federal regulations for the
disposal of hazardous chemical waste. Contact your institution's EHS department to arrange
for pickup and proper disposal. Puncture containers to prevent re-use and bury at an
authorized landfill where regulations permit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Octen-3-
one-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368113/docs#essential-safety-and-operational-
guide-for-1-octen-3-one-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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